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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B100842

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4'-Methylacetophenone-d3. The information presented is compiled from various safety data
sheets (SDS) and technical resources for its non-deuterated analog, 4'-Methylacetophenone,
which is expected to have nearly identical safety and handling requirements. This guide is
intended for professionals in research and development who may handle this compound.

Hazard Identification and Classification

4'-Methylacetophenone is classified as a combustible liquid that is harmful if swallowed and
causes skin irritation.[1][2] It may also cause eye and respiratory tract irritation.[3]

GHS Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[4]

H402: Harmful to aquatic life.

Signal Word: Warning[2][4]
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Hazard Pictogram:

e GHSO07 (Exclamation Mark)[2][4][5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4'-Methylacetophenone is provided

in the table below. These values are critical for understanding its behavior under various

laboratory conditions.

Property Value Source

Molecular Formula CoH100 [4117]

Molecular Weight 134.18 g/mol [21[41[7]
Clear, colorless to pale yellow

Appearance o [3]
liquid

N , 226 °C (438.8 °F) at 760

Boiling Point [11[2]

mmHg
_ . -19°Cto24°C (-2.2°Fto 75.2

Melting Point [1][2]

OF)
_ 82°C1t093°C (179.6 °F to

Flash Point [1112][3][6]
199.4 °F)

Density 1.005 g/cm3 at 20-25 °C [1112][5][6]

Vapor Pressure

0.1 mbar at 20 °C; 0.52 hPa at
25°C

[1](6]

Solubility

Insoluble in water; Soluble in

most organic solvents

[1](8]

Autoignition Temperature

Not available

Explosive Limits

Lower: 1.00 % (v/v)

[6]

Toxicological Information
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The primary toxicological concern is acute oral toxicity.[4]

Metric Value Species Source
LD50 Oral 1400 mg/kg Rat [4115119]
Skin Moderate skin

Corrosion/Irritation

irritation

Rabbit, Human

[4119]

Serious Eye May cause eye -
o L Not specified [3]

Damage/Irritation irritation
Respiratory or Skin Does not cause skin ) )

o o Guinea pig [4]
Sensitization sensitization
Germ Cell Not classified as

[10]

Mutagenicity

mutagenic

Carcinogenicity

No component is
identified as a

carcinogen

[4]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling:

e Avoid contact with skin, eyes, and clothing.[3][4]

» Avoid inhalation of vapor or mist.[4]

e Use only in a well-ventilated area.[3]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][3][4]

» Take precautionary measures against static discharge.[4]

e Wash hands thoroughly after handling.[1][3][5]
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e Do not eat, drink, or smoke when using this product.[1][5]
Storage:

o Store in a cool, dry, and well-ventilated place.[1][3][8][11]
o Keep the container tightly closed.[1][3][4][8]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 4'-
Methylacetophenone-d3.

» Eye/Face Protection: Wear chemical splash goggles or a face shield.[3][4][11]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][4][11] A complete suit protecting against chemicals may be
necessary depending on the scale of work.[4]

+ Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.
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Route of Exposure Immediate Action

Ingestion L Rinse mouth with water
Inhalation 1 g Move to fresh air Give artificial respiration if not breathing
Get medical advice/attention
. . . . if iritation persists
Skin Contact L Remove contaminated clothing Wash skin with soap and water
if irritation persists
Eye Contact Rinse eyes with plenty of water for at least 15 minutes Remove contact lenses, if present

Drink two glasses of water . o
Do NOT induce vomiting

Medical Attention

Click to download full resolution via product page
Caption: First aid procedures for different exposure routes.

In case of inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Get medical aid.[3][4][11]

In case of skin contact: Take off immediately all contaminated clothing. Flush skin with plenty of
soap and water. Get medical aid if irritation develops and persists.[3][4]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to
do. Get medical attention.[1][3]

In case of ingestion: If swallowed, do NOT induce vomiting unless directed to do so by medical
personnel. Never give anything by mouth to an unconscious person. Rinse mouth with water
and drink plenty of water afterwards. Call a poison center or doctor/physician if you feel unwell.

[11(31[4]

Accidental Release and Firefighting Measures
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Accidental Release: In the event of a spill, follow the emergency procedures outlined below.

Spill Detected

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Prevent further leakage or spillage.
Do not let product enter drains.

Absorb spill with inert material
(e.g., sand, earth, vermiculite)

Collect and place in a suitable, closed container for disposal

Clean up affected area

Dispose of waste according to
local regulations

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill.

Personal Precautions:

Use personal protective equipment as required.[4][11]

Avoid breathing vapors, mist, or gas.[4][11]

Ensure adequate ventilation.[4][11]

Remove all sources of ignition.[1][3][4][11]

Evacuate personnel to safe areas.[11]

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[4]

e Do not let the product enter drains.[4] Discharge into the environment must be avoided.[4]

Methods for Cleaning Up:

o Absorb the spill with inert material such as sand, earth, or vermiculite.[3]

o Collect the material using an electrically protected vacuum cleaner or by wet-brushing and
place it in a suitable, closed container for disposal.[4]

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][11]

e Specific Hazards: Vapors are heavier than air and may spread along floors. In case of fire,
hazardous decomposition products such as carbon oxides can be formed.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[4][11] Use water spray to cool unopened containers.[4]
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Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[5] Do not release into the environment. Offer surplus and non-
recyclable solutions to a licensed disposal company.[12]

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b100842#4-methylacetophenone-d3-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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